Cas no 68664-23-3 (3-Phenylpropylisocyanate)
3-Phenylpropylisocyanate structure
Product Name:3-Phenylpropylisocyanate
CAS No:68664-23-3
MF:C10H11NO
MW:161.200442552567
CID:1003206
PubChem ID:3427666
Update Time:2025-08-03
3-Phenylpropylisocyanate Chemical and Physical Properties
Names and Identifiers
-
- 3-PHENYLPROPYL ISOCYANATE 97
- 3-isocyanatopropylbenzene
- (3-isocyanatopropyl)benzene
- 1-(3-isocyanatopropyl)benzene
- 3-Phenyl-propylisocyanat
- 3-phenylpropylisocyanate
- Benzene,(3-isocyanatopropyl)
- F2160-0021
- 3-Phenylpropyl isocyanate,97%
- WPABAKMRZCBXTO-UHFFFAOYSA-N
- phenylpropylisocyanate
- (3-isocyanatopropyl)-benzene
- EN300-1265390
- DTXSID10392382
- SCHEMBL1149239
- (3-Isocyanato-propyl)-benzene
- 3-Phenylpropyl isocyanate
- MFCD04039909
- 3-Phenylpropyl isocyanate, 97%
- AKOS010078905
- GEO-02872
- 68664-23-3
- G90008
- 3-Phenylpropylisocyanate
-
- MDL： MFCD04039909
- Inchi： 1S/C10H11NO/c12-9-11-8-4-7-10-5-2-1-3-6-10/h1-3,5-6H,4,7-8H2
- InChI Key： WPABAKMRZCBXTO-UHFFFAOYSA-N
- SMILES： O=C=NCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- Density: 1.041 g/mL at 25 °C(lit.)
- Boiling Point: 238-239 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.5160(lit.)
- PSA: 29.43000
- LogP: 1.95500
3-Phenylpropylisocyanate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H312-H315-H319-H332-H334-H335
- Warning Statement： P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38-42
- Safety Instruction： 23-26-36
-
Hazardous Material Identification：
3-Phenylpropylisocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Phenylpropylisocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I232641-100mg |
3-isocyanatopropylbenzene |
68664-23-3 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I232641-500mg |
3-isocyanatopropylbenzene |
68664-23-3 | 500mg |
$ 115.00 | 2022-06-04 | ||
| TRC | I232641-1g |
3-isocyanatopropylbenzene |
68664-23-3 | 1g |
$ 185.00 | 2022-06-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 571725-1G |
3-Phenylpropylisocyanate |
68664-23-3 | 97% | 1G |
￥780.81 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 571725-5G |
3-Phenylpropylisocyanate |
68664-23-3 | 97% | 5G |
￥3863.23 | 2022-02-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-231914-1 g |
3-Phenylpropyl isocyanate, |
68664-23-3 | 1g |
￥557.00 | 2023-07-11 | ||
| Enamine | EN300-1265390-0.05g |
(3-isocyanatopropyl)benzene |
68664-23-3 | 0.05g |
$768.0 | 2023-07-10 | ||
| Enamine | EN300-1265390-0.1g |
(3-isocyanatopropyl)benzene |
68664-23-3 | 0.1g |
$804.0 | 2023-07-10 | ||
| Enamine | EN300-1265390-0.25g |
(3-isocyanatopropyl)benzene |
68664-23-3 | 0.25g |
$840.0 | 2023-07-10 | ||
| Enamine | EN300-1265390-0.5g |
(3-isocyanatopropyl)benzene |
68664-23-3 | 0.5g |
$877.0 | 2023-07-10 |
3-Phenylpropylisocyanate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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